Cas no 1564917-63-0 (9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one)

• Product Name: 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one
• CAS No: 1564917-63-0
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD26900509
• CID: 5605554
• PubChem ID: 104523495
• Update Time: 2025-05-26

9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one
• 1564917-63-0
• EN300-9624457
• 1,5-Benzoxazepin-4(5H)-one, 9-chloro-2,3-dihydro-2,2-dimethyl-
• 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one

• MDL： MFCD26900509
• Inchi： 1S/C11H12ClNO2/c1-11(2)6-9(14)13-8-5-3-4-7(12)10(8)15-11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： ZYKWUQYVHZRNID-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(C)(C)CC(N2)=O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±42.0 °C(Predicted)
• pka: 13.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one

Introduction to 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one (CAS No. 1564917-63-0) and Its Emerging Applications in Chemical Biology

9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one, identified by the chemical identifier CAS No. 1564917-63-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its chlorinated benzoxazepine core, has garnered attention due to its structural complexity and potential biological activities. The compound’s unique scaffold, featuring a tetrahydro moiety and a chloro substituent at the 9-position, positions it as a versatile intermediate for synthesizing bioactive molecules.

The benzoxazepine class of compounds is well-documented for its pharmacological relevance, with derivatives exhibiting properties ranging from anticonvulsant to anti-inflammatory effects. The introduction of a chloro group at the 9-position in 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one modulates its electronic and steric properties, enhancing its reactivity in various synthetic pathways. This modification has been strategically explored in recent years to develop novel pharmacophores targeting neurological and cardiovascular disorders.

Recent advancements in medicinal chemistry have highlighted the utility of 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one as a key intermediate in the synthesis of small-molecule inhibitors. Specifically, studies have demonstrated its role in generating compounds that interact with G-protein coupled receptors (GPCRs) and ion channels. The tetrahydro ring system contributes to favorable pharmacokinetic properties, such as improved solubility and reduced metabolic clearance, making it an attractive candidate for drug development.

In the context of drug discovery pipelines, 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one has been employed in fragment-based drug design approaches. Researchers have leveraged its scaffold to identify lead compounds with high affinity for disease-relevant targets. For instance, modifications at the 2-position and 7-position of the benzoxazepine ring have yielded derivatives with potent activity against enzymes implicated in cancer progression. These findings underscore the compound’s potential as a building block for next-generation therapeutics.

The synthesis of 9-Chloro-2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-4-one involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the benzoxazepine core followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes for this compound. Such improvements are crucial for scaling up production while adhering to green chemistry principles.

From a computational chemistry perspective,9-Chloro-2,^bold,